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Compound of Interest

Compound Name:
2-chloro-N-

methylbenzenesulfonamide

Cat. No.: B107975 Get Quote

Essential Safety and Handling Guide for 2-
chloro-N-methylbenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 2-
chloro-N-methylbenzenesulfonamide (CAS RN: 17260-67-2). Adherence to these

procedures is critical for minimizing exposure risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
While a comprehensive safety data sheet (SDS) for 2-chloro-N-methylbenzenesulfonamide
is not readily available, data from structurally similar compounds, such as N-

Methylbenzenesulfonamide and other chlorinated sulfonamides, indicate that this compound

should be handled with care. It is classified as causing skin and serious eye irritation.[1]

Precautionary statements for similar compounds include avoiding breathing dust and washing

skin thoroughly after handling.

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling 2-chloro-N-methylbenzenesulfonamide.
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Protection Type Required Equipment Specifications & Rationale

Eye Protection Safety goggles or a face shield

To prevent eye contact with

dust or splashes. Must comply

with EN 166 or equivalent

standards.[1]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

prior to use.

Body Protection
Laboratory coat or disposable

gown

Should be long-sleeved to

prevent skin contact.

Respiratory Protection
Use in a well-ventilated area or

fume hood

If dust is generated and

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.

Operational Plan: Step-by-Step Guidance
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (gloves and eye protection) during inspection.

Verify that the container is properly labeled with the chemical name and hazard information.

2. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Keep the container tightly closed to prevent contamination and exposure to moisture.

Store below eye level to minimize the risk of dropping and spillage.[2]
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3. Handling and Use:

All handling of 2-chloro-N-methylbenzenesulfonamide should be conducted in a

designated area, preferably within a chemical fume hood to minimize inhalation exposure.

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Wear the full complement of recommended PPE.

Avoid generating dust. If weighing the solid, do so carefully in a contained space.

Do not eat, drink, or smoke in the area where the chemical is handled.

After handling, wash hands and any exposed skin thoroughly with soap and water.

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal. For large spills, evacuate the area and follow your

institution's emergency spill response procedures.

Disposal Plan
All waste containing 2-chloro-N-methylbenzenesulfonamide should be considered

hazardous waste.
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Collect waste material in a clearly labeled, sealed container.

Dispose of the waste in accordance with local, state, and federal regulations. Do not dispose

of it down the drain or in the general trash.

Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate

collected as hazardous waste.[2][4] The rinsed container can then be disposed of as non-

hazardous waste.
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Safe Handling Workflow for 2-chloro-N-methylbenzenesulfonamide
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Caption: Workflow for the safe handling of 2-chloro-N-methylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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